What is Myristic Acid?
Myristic Acid (IUPAC name: tetradecanoic acids) is a typical saturated fatty with the molecular structure CH3(CH2)12COOH. Its salts or esters are sometimes referred to as myristates, tetradecanoates, etc. It is named after Myristica fragrans (the binomial name given to nutmeg), which Lyon Playfair isolated it from in 1841.
Myristic Acid is a natural product. Myristic Acid, a saturated long-chain fatty acid with a fourteen-carbon backbone, is a natural product. Myristic Acid can be found in butter fat, palm oil, coconut oils, and other sources of data.
Myristic Acid in nature
Trimyristin (75% of Nutmeg Butter) is the triglyceride from myristic acids. Myristic acids are also found in coconut oil and palm kernel oil.
Myristic Acid is also found within the rhizomes and roots of the Iris. It makes up 14.49% of the Duria...